Cas no 208399-74-0 (2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane)

• Product Name: 2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane
• CAS No: 208399-74-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 2919601
• Update Time: 2023-08-10

2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methoxyphenyl)-1,3-dioxane
• 1-Bromo-5-(1,3-Dioxan-2-Yl)-2-Methoxybenzene
• 2-(3-Bromo-4-methoxyphenyl)-1,3-dioxane

• Inchi： 1S/C11H13BrO3/c1-13-10-4-3-8(7-9(10)12)11-14-5-2-6-15-11/h3-4,7,11H,2,5-6H2,1H3
• InChI Key： ZDWYQSDMTFUOQK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1OCCCO1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7